Cas no 50257-40-4 (1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-imidazole)

• Product Name: 1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-imidazole
• CAS No: 50257-40-4
• MF: C₁₈H₂₆N₂O₂S
• MW: 334.476243495941
• MDL: MFCD00005283
• CID: 55783
• PubChem ID: 87577176
• Update Time: 2025-10-29

1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-((2,4,6-Triisopropylphenyl)sulfonyl)-1H-imidazole
• TPSI
• 1-[(2,4,6-Triisopropylphenyl)sulfonyl]-1H-imidazole
• 1-(2,4,6-Triisopropylbenzenesulfonyl)imidazole
• 1-((2,4,6-Triisopropylphenyl)-sulfonyl)-1H-imidazole
• 1-(2,4,6-Triisopropylphenylsulfonyl)imidazole
• 1-[2,4,6-tri(propan-2-yl)phenyl]sulfonylimidazole
• C18H26N2O2S
• 1-(2',4',6'-Triisopropylbenzenesulphonyl)imidazole
• TPSI [1-(2,4,6-Triisopropylbenzenesulfonyl)imidazole]
• 1H-Imidazole, 1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]-
• N-(2,4,6-Triisopropylbe
• 1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-imidazole
• AGGRGODMKWLSDE-UHFFFAOYSA-
• UNII-XG2UWK3VRE
• 1-((2,4,6-TRIS(1-METHYLETHYL)PHENYL)SULFONYL)-1H-IMIDAZOLE
• 1H-Imidazole, 1-((2,4,6-tris(1-methylethyl)phenyl)sulfonyl)-
• 1-(2,4,6-Triisopropylbenzenesulfonyl)-imidazole
• 1-((2,4,6-TRIS(1-METHYLETHYL)PHENYL)SULPHONYL)-1H-IMIDAZOLE
• 50257-40-4
• AKOS003257164
• 1-(2,4,6-Triisopropylbenzenesulfonyl)imidazole TPSI
• EINECS 256-509-5
• Maybridge4_003047
• 1H-Imidazole, 1-((2,4,6-triisopropylphenyl)sulfonyl)-
• AGGRGODMKWLSDE-UHFFFAOYSA-N
• 1-[(2,4,6-Triisopropylphenyl)sulfonyl]-1H-imidazole #
• CHEMBL3400883
• NCGC00176269-01
• A828031
• Oprea1_048338
• C93485
• MFCD00005283
• J-504067
• 1-(2,4,6-triisopropylbenzenesulfonyl) imidazole
• AS-17660
• 1-(2,4,6-Triisopropylbenzene sulfonyl)-imidazole
• 1-(2,4,6-triisopropylphenyl)sulfonylimidazole;TPSI [1-(2,4,6-Triisopropylbenzenesulfonyl)imidazole]
• F3237-0016
• XG2UWK3VRE
• 1-(2,4,6-Trisopropylbenzenesulfonyl)imidazole
• VU0606806-1
• N-(2,4,6-Triisopropylbenzenesulfonyl)imidazole
• BDBM50063856
• DTXSID80198252
• 1H-IMIDAZOLE, 1-((2,4,6-TRIS(1-METHYLETHYL)PHENYL)SULPHONYL)-
• AM83874
• SCHEMBL840945
• 1-(2,4,6-Triisopropylphenylsulfonyl)-1H-imidazole
• AC-7873
• CS-W011930
• T1410
• n-(2,4,6-triisopropylbenzenesulphonyl)imidazole
• 1-(2,4,6-triisopropylbenzenesulfonyl)-1h-imidazole
• TPSI?1-(2,4,6-Triisopropylbenzenesulfonyl)imidazole
• 1-(2',4',6'-Triisopropylbenzenesulfonyl)imidazole
• 1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-imidazole
• FT-0629086
• HMS1529K11
• InChI=1/C18H26N2O2S/c1-12(2)15-9-16(13(3)4)18(17(10-15)14(5)6)23(21,22)20-8-7-19-11-20/h7-14H,1-6H3
• NS00057591
• Imidazole, 1-[2,4,6-tris(1-methylethyl)phenylsulfonyl)-
• 1-{[2,4,6-tri(propan-2-yl)phenyl]sulfonyl}-1H-imidazole
• STK387024

• MDL： MFCD00005283
• Inchi： 1S/C18H26N2O2S/c1-12(2)15-9-16(13(3)4)18(17(10-15)14(5)6)23(21,22)20-8-7-19-11-20/h7-14H,1-6H3
• InChI Key： AGGRGODMKWLSDE-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(N1C=NC=C1)(=O)=O
• BRN： 962743

Computed Properties

• Exact Mass: 334.17100
• Monoisotopic Mass: 334.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 60.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.13
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 449.7±55.0 °C at 760 mmHg
• Flash Point: 225.8±31.5 °C
• Refractive Index: 1.562
• PSA: 60.34000
• LogP: 5.57110
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-imidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25

Related Categories

• Other Chemical additives Process Aids

Additional information on 1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-imidazole

Introduction to 1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole (CAS No. 50257-40-4)

1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole, with the CAS number 50257-40-4, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various therapeutic areas. The compound consists of an imidazole ring substituted with a sulfonyl group, which is further functionalized with three isopropyl groups at the para and ortho positions of the benzene ring. This intricate molecular architecture endows the compound with a range of chemical and biological properties that make it a valuable candidate for drug development.

The imidazole moiety is a well-known functional group in medicinal chemistry due to its ability to form hydrogen bonds and coordinate with metal ions. This property makes it particularly useful in designing drugs that target metalloenzymes or metalloproteins. The sulfonyl group, on the other hand, introduces polarity and enhances the compound's solubility and reactivity. The presence of multiple isopropyl groups provides steric hindrance, which can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal properties are attributed to the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal activity, 1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The safety profile of 1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole has been extensively evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. These findings are supported by data from animal models, which have demonstrated good pharmacokinetic properties and minimal adverse effects.

In terms of synthesis, 1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole can be prepared through a multi-step process involving the reaction of 2,4,6-tris(isopropyl)benzenesulfonyl chloride with imidazole in an appropriate solvent. The synthesis route is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques.

The applications of this compound extend beyond its direct therapeutic uses. For example, it can serve as a building block for more complex molecules in combinatorial chemistry or as a ligand in metal coordination complexes for catalytic applications. Its unique structure also makes it a valuable tool for studying protein-ligand interactions and developing structure-based drug design strategies.

In conclusion, 1-(2,4,6-tris(propan-2-yl)benzenesulfonyl)-1H-imidazole (CAS No. 50257-40-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.